Cas no 154926-98-4 (5-ethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-ethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 154926-98-4
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 106774
• PubChem ID: 2758901
• Update Time: 2025-10-28

5-ethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,3-ethyl-
• AC1MBZ6S
• AG-A-59978
• ANW-60818
• CTK6D2572
• 1H-Pyrazole-4-carboxaldehyde, 3-ethyl- (9CI)
• 5-ethyl-1H-pyrazole-4-carbaldehyde
• AKOS023200311
• 3-ethyl-1h-pyrazole-4-carboxaldehyde
• DTXSID70374548
• AKOS003672884
• SCHEMBL1144780
• BB 0260636
• F2198-2633
• CS-0196823
• F2198-3904
• BRWYDRSSDKRKBX-UHFFFAOYSA-N
• 154926-98-4
• O10999
• FT-0723514
• AS-50128
• EN300-1221775
• DB-030963
• DTXCID50325578

• MDL： MFCD03789032
• Inchi： 1S/C6H8N2O/c1-2-6-5(4-9)3-7-8-6/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： BRWYDRSSDKRKBX-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1CC

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 45.75
• LogP: 0.78460

Additional information on 5-ethyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-Ethyl-1H-Pyrazole-4-Carbaldehyde (CAS: 154926-98-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-ethyl-1H-pyrazole-4-carbaldehyde (CAS: 154926-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel heterocyclic compounds with promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most notable advancements in the synthesis of 5-ethyl-1H-pyrazole-4-carbaldehyde involves the optimization of catalytic processes to enhance yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently produce this compound under mild conditions, minimizing byproduct formation. The study also explored the compound's reactivity with various nucleophiles, paving the way for the development of structurally diverse pyrazole derivatives. These derivatives have shown potential as inhibitors of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), suggesting their utility in designing next-generation anti-inflammatory drugs.

In addition to its synthetic utility, 5-ethyl-1H-pyrazole-4-carbaldehyde has been investigated for its direct biological effects. Recent in vitro studies have revealed its ability to modulate cellular redox balance, making it a candidate for further exploration in oxidative stress-related diseases. For instance, a 2024 preprint on BioRxiv reported that this compound exhibits significant antioxidant activity in neuronal cell lines, potentially offering neuroprotective benefits. These findings are particularly relevant for neurodegenerative disorders such as Alzheimer's disease, where oxidative stress plays a critical role in disease progression.

Furthermore, the pharmaceutical industry has shown increasing interest in 5-ethyl-1H-pyrazole-4-carbaldehyde as a scaffold for drug discovery. Computational modeling studies have identified its potential to bind with high affinity to several disease-relevant targets, including protein kinases and G-protein-coupled receptors (GPCRs). A collaborative study between academic and industrial researchers, published in ACS Medicinal Chemistry Letters in early 2024, utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives for enhanced pharmacokinetic properties. The results indicated improved oral bioavailability and metabolic stability, addressing key challenges in drug development.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 5-ethyl-1H-pyrazole-4-carbaldehyde-based therapeutics. Issues such as scalability of synthetic routes, potential toxicity profiles, and intellectual property considerations require further investigation. However, the compound's versatility and the growing body of research supporting its applications underscore its potential to contribute significantly to the advancement of chemical biology and pharmaceutical sciences. Future research directions may include exploring its use in combination therapies and further elucidating its mechanisms of action at the molecular level.